N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-ethyl-N-phenyl-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C19H18N2OS/c1-2-21(16-9-4-3-5-10-16)19(22)14-23-18-13-12-15-8-6-7-11-17(15)20-18/h3-13H,2,14H2,1H3
• InChI Key: MIDUAHOHTCNZRL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide, also known as EPTA, is a chemical compound that has been widely used in scientific research. It is a thioacetamide derivative that has shown potential in various applications, including as an anticancer agent. The purpose of

Scientific Research Applications

N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide has also been shown to inhibit the growth of cancer cells in animal models.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide is not fully understood. However, studies have suggested that N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide may induce apoptosis through the activation of caspases, which are enzymes that play a key role in cell death. N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide may also inhibit the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide has been shown to have a range of biochemical and physiological effects. In addition to its anticancer properties, N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide has been shown to have anti-inflammatory and antioxidant effects. N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide has also been shown to inhibit the activity of certain enzymes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide in lab experiments is its relatively low toxicity compared to other anticancer agents. N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide also has good solubility in water, which makes it easy to use in experiments. However, one limitation of using N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide is its limited stability in solution, which can make it difficult to store and transport.

Future Directions

There are several potential future directions for research on N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide. One area of interest is the development of N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide derivatives with improved anticancer activity. Another area of interest is the investigation of the potential of N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide as an anti-inflammatory or antioxidant agent. Finally, further research is needed to fully understand the mechanism of action of N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide and its potential for use in cancer treatment.

Synthesis Methods

N-ethyl-N-phenyl-2-(2-quinolinylthio)acetamide can be synthesized through a multi-step process involving the reaction of quinoline-2-thiol with ethyl bromoacetate followed by the reaction of the resulting intermediate with phenylmagnesium bromide. The final product is obtained through acid hydrolysis and recrystallization.